6-Bromoimidazo[1,2-a]pyridin-2-amine hydrochloride

• IUPAC Name: 6-bromoimidazo[1,2-a]pyridin-2-amine;hydrochloride
• InChI: InChI=1S/C7H6BrN3.ClH/c8-5-1-2-7-10-6(9)4-11(7)3-5;/h1-4H,9H2;1H
• InChI Key: URYRZZMCJJBSSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1Br)N.Cl
• Molecular Formula: C7H7BrClN3
• Molecular Weight: 248.51 g/mol

Description

6-Bromoimidazo[1,2-a]pyridin-2-amine is a chemical compound with the molecular formula C7H6BrN3. It is used in organic syntheses and as pharmaceutical intermediates. The best results were obtained with lactams that could be introduced on the 6-bromoimidazo[1,2-a]pyridine.

Synthesis Analysis

The synthesis of new imidazo[1,2-a]pyridines carrying biologically active hydrazone functionality has been reported. The newly synthesized intermediates and final compounds were characterized by various spectral techniques such as FTIR, 1H NMR, 13C NMR, and mass spectral and elemental analysis studies.

Molecular Structure Analysis

The molecular structure of 6-Bromoimidazo[1,2-a]pyridin-2-amine is represented by the linear formula C7H6BrN3.

Chemical Reactions Analysis

6-Bromoimidazo[1,2-a]pyridin-2-amine is involved in various chemical reactions. For instance, it is used in the synthesis of new imidazo[1,2-a]pyridines carrying biologically active hydrazone functionality. It is also used in the synthesis of 1,2-dihydro-5-imidazo[1,2-a]pyridin-6-yl-6-methyl-2-oxo-3-pyridinecarbonitrile hydrochloride monohydrate.

Physical And Chemical Properties Analysis

6-Bromoimidazo[1,2-a]pyridin-2-amine is a solid compound. It has a molecular weight of 212.05. It is slightly soluble in water.

Scientific Research Applications

Organic Syntheses

This compound is utilized in various organic synthesis processes due to its reactivity and ability to form stable intermediates. .

Pharmaceutical Intermediates

As an intermediate, it plays a significant role in the development of new drugs. .

Antitubercular Activity

In medicinal chemistry, derivatives of this compound have shown promising results against tuberculosis. .

Amide Bond Formation

The compound is involved in amide bond formation, which is a fundamental chemical reaction in peptide synthesis. .

Material Science

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Mechanism of Action

The mechanism of action for many existing drugs is still a mystery, which significantly affects the development of new anticonvulsants. The discovery of new safer antiepileptic drugs (AEDs) with proper mechanism of action may circumvent the shortcomings of current anticonvulsants.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is recommended to ensure adequate ventilation, avoid getting it in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation. It is incompatible with strong oxidizing agents.

Future Directions

The development of new safer AEDs with proper mechanism of action may circumvent the shortcomings of current anticonvulsants. This suggests that there is potential for future research and development in this area.